![molecular formula C16H13ClO4 B6410668 3-(2-Chloro-5-methoxycarbonylphenyl)-2-methylbenzoic acid, 95% CAS No. 1261939-58-5](/img/structure/B6410668.png)
3-(2-Chloro-5-methoxycarbonylphenyl)-2-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Chloro-5-methoxycarbonylphenyl)-2-methylbenzoic acid (also known as CMBA) is an organic compound used widely in scientific research and laboratory experiments. It is a functional group derived from benzoic acid and is used as an intermediate in the synthesis of various compounds. CMBA is a versatile compound with numerous applications in the synthesis of pharmaceutical drugs, agrochemicals, and other organic compounds. It is also used as a reagent in biochemical and physiological studies.
Scientific Research Applications
CMBA is a versatile compound with numerous applications in scientific research. It is used as a reagent in the synthesis of various compounds, including pharmaceutical drugs, agrochemicals, and other organic compounds. It is also used in biochemical and physiological studies to study the mechanism of action of various compounds. CMBA has been used in the synthesis of a variety of compounds, such as cephalosporin antibiotics, antifungal agents, and anti-inflammatory drugs.
Mechanism of Action
CMBA is a functional group derived from benzoic acid and is used as an intermediate in the synthesis of various compounds. The mechanism of action of CMBA is not fully understood, but it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. This inhibition of enzyme activity leads to the inhibition of certain biochemical and physiological processes, such as inflammation and pain.
Biochemical and Physiological Effects
CMBA has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, leading to the inhibition of certain biochemical and physiological processes, such as inflammation and pain. In physiological studies, CMBA has been shown to reduce the production of inflammatory mediators and modulate the immune response.
Advantages and Limitations for Lab Experiments
CMBA has a number of advantages for laboratory experiments. It is a versatile compound that can be used in the synthesis of a variety of compounds, including pharmaceutical drugs, agrochemicals, and other organic compounds. It is also a relatively stable compound and is readily available from chemical suppliers. However, CMBA is also associated with certain limitations. It is a toxic compound and should be handled with care. In addition, it is not suitable for use in clinical trials due to its potential toxicity.
Future Directions
CMBA has a wide range of potential applications in scientific research and laboratory experiments. In the future, it could be used in the synthesis of new pharmaceutical drugs, agrochemicals, and other organic compounds. It could also be used to study the mechanism of action of various compounds and to develop new therapeutic agents. Additionally, CMBA could be used in the development of new analytical techniques and methods for the detection and quantification of various compounds. Finally, CMBA could be used in the development of new delivery systems for therapeutic agents.
Synthesis Methods
CMBA can be synthesized in a two-step process using benzoic acid and 2-chloro-5-methoxycarbonylphenylchloride. The first step involves the reaction of benzoic acid and 2-chloro-5-methoxycarbonylphenylchloride in the presence of anhydrous pyridine to form the intermediate product, 2-chloro-5-methoxycarbonylbenzoic acid. The second step involves the reaction of the intermediate product with 2-methylbenzene in the presence of anhydrous pyridine to form CMBA. This method of synthesis yields a 95% pure product.
properties
IUPAC Name |
3-(2-chloro-5-methoxycarbonylphenyl)-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO4/c1-9-11(4-3-5-12(9)15(18)19)13-8-10(16(20)21-2)6-7-14(13)17/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFNMDNYSMGIAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=C(C=CC(=C2)C(=O)OC)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90691966 |
Source
|
Record name | 2'-Chloro-5'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90691966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-5-methoxycarbonylphenyl)-2-methylbenzoic acid | |
CAS RN |
1261939-58-5 |
Source
|
Record name | 2'-Chloro-5'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90691966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.